5-(4-methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 5-(4-methylphenyl)-3-(oxolan-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H18N2O2S/c1-12-4-6-13(7-5-12)15-10-23-17-16(15)18(21)20(11-19-17)9-14-3-2-8-22-14/h4-7,10-11,14H,2-3,8-9H2,1H3
• InChI Key: UGEICIJOMVSKAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4CCCO4

Description

5-(4-Methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one (CAS: 793716-03-7) is a thieno[2,3-d]pyrimidin-4(3H)-one derivative featuring a 4-methylphenyl substituent at position 5 and a tetrahydrofuran-2-ylmethyl group at position 3. Its molecular formula is C₁₈H₁₈N₂O₂S₂, with a molar mass of 358.48 g/mol . The compound’s structure combines a thienopyrimidine core with aromatic and heterocyclic substituents, rendering it a candidate for diverse pharmacological applications, including anticancer and antimicrobial activities .

Biological Activity

5-(4-methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one, also known as 2-mercapto-5-(4-methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one (CAS Number: 793716-03-7), is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Property	Value
Molecular Formula	C18H18N2O2S2
Molar Mass	358.48 g/mol
Density	1.40±0.1 g/cm³
Boiling Point	526.4±60.0 °C
Flash Point	272.2±32.9 °C

Antimicrobial Activity

Research has indicated that thieno[2,3-d]pyrimidine derivatives exhibit notable antimicrobial properties. In particular, compounds similar to 5-(4-methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one have demonstrated significant inhibitory effects against various bacterial strains:

• E. coli : High inhibition rates were observed with MIC values as low as 0.20 μg/mL for related compounds.
• MRSA : Some derivatives showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), indicating potential for treating resistant infections .

Anticancer Activity

Studies have also explored the anticancer potential of thieno[2,3-d]pyrimidine derivatives. These compounds have been linked to selective inhibition of cancer cell proliferation through various mechanisms:

• Kinase Inhibition : Certain derivatives inhibit RET kinase activity, which is crucial in the signaling pathways of several cancers.
• Apoptosis Induction : Compounds have been shown to induce apoptosis in cancer cells by activating intrinsic pathways .

Enzyme Inhibition

The compound's structural features suggest potential as an enzyme inhibitor:

• Urease Inhibition : Some thieno[2,3-d]pyrimidine derivatives have been evaluated for their ability to inhibit urease, an enzyme linked to urinary tract infections and gastric diseases.

The biological activities of 5-(4-methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one can be attributed to several mechanisms:

• Interaction with Target Proteins : The compound likely interacts with specific proteins involved in bacterial cell wall synthesis and cancer cell signaling pathways.
• Induction of Reactive Oxygen Species (ROS) : Some studies suggest that these compounds may induce oxidative stress in target cells, leading to cell death .

Case Studies

Recent studies have illustrated the effectiveness of thieno[2,3-d]pyrimidine derivatives:

• In Vitro Studies : A study demonstrated that a related compound exhibited a significant zone of inhibition against Pseudomonas aeruginosa at concentrations as low as 50 μg/mL .
• In Vivo Studies : Animal models treated with thieno[2,3-d]pyrimidine derivatives showed reduced tumor growth compared to controls, supporting their potential use in cancer therapy .

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of thieno[2,3-d]pyrimidines exhibit promising anticancer properties. For instance, studies have shown that compounds similar to 5-(4-methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one display significant antiproliferative effects against various cancer cell lines, including A375 (melanoma), DU145 (prostate cancer), and MCF-7 (breast cancer) cells. The National Cancer Institute has evaluated some of these compounds for their in vitro anticancer activity using the NCI-60 screening program, which assesses compounds against a broad panel of human cancer cell lines .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Similar thieno[2,3-d]pyrimidine derivatives have demonstrated efficacy against bacterial strains such as Pseudomonas aeruginosa and Escherichia coli. The minimum inhibitory concentration values indicate strong antibacterial activity, suggesting potential for development as an antimicrobial agent .

Structure–Activity Relationship (SAR)

Understanding the structure–activity relationship is crucial for optimizing the efficacy of thieno[2,3-d]pyrimidine derivatives. Variations in substituents on the phenyl ring or modifications to the tetrahydrofuran moiety can significantly influence biological activity. For example, studies have shown that specific substitutions can enhance binding affinity to target enzymes or receptors involved in cancer proliferation or bacterial resistance mechanisms .

Case Studies

• Anticancer Screening : In a study published in Pharmaceuticals, several derivatives of thieno[2,3-d]pyrimidines were synthesized and screened for anticancer activity. Compounds were characterized using spectroscopic methods and showed promising results against multiple cancer cell lines .
• Antimicrobial Testing : Another study focused on evaluating the antimicrobial properties of related compounds demonstrated effective inhibition against pathogenic bacteria using agar diffusion methods. The results indicated that structural modifications can lead to enhanced antimicrobial potency .

Chemical Reactions Analysis

Reaction Mechanisms

The compound’s heterocyclic framework and substituents enable participation in various chemical reactions:

Alkylation/Acylation

• Mechanism : The tetrahydrofuran-2-ylmethyl group or other nucleophilic sites may undergo alkylation or acylation via nucleophilic substitution or electrophilic addition.

• Conditions : Typically involve alkylating agents (e.g., alkyl halides) or acylating agents (e.g., acyl chlorides) in the presence of a base (e.g., NaH).

Nucleophilic Substitution

• Mechanism : The sulfur atom in the thieno[2,3-d]pyrimidine core may act as a leaving group, enabling substitution reactions.

• Conditions : Requires polar aprotic solvents (e.g., DMF) and heat.

Cyclization

• Mechanism : Intermediates may undergo cyclization to form fused rings, as seen in related thienopyrimidines .

• Conditions : Often involves dehydrating agents (e.g., acid catalysts) or heating .

Functional Group Interactions

• Mechanism : The ketone group (C=O) in the pyrimidin-4-one moiety may participate in condensation reactions (e.g., with aldehydes) .

• Conditions : Heating with aldehydes in an oil bath (e.g., 180°C) promotes cyclization .

Table 2: Key Reaction Types and Functional Groups

Reaction Type	Functional Group Involved	Representative Example
Alkylation/Acylation	Tetrahydrofuran-2-ylmethyl group	Coupling with alkyl/acyl electrophiles
Nucleophilic substitution	Sulfur atom in thieno core	Replacement of sulfur with nucleophiles
Cyclization	Ketone group (C=O)	Condensation with aldehydes

Chemical Reactivity

The compound’s reactivity is influenced by its structural features:

• Thieno[2,3-d]pyrimidine core : The fused sulfur-nitrogen system enhances stability and directs reactions to specific sites.

• Substituents : The tetrahydrofuran-2-ylmethyl group and 4-methylphenyl moiety modulate electronic effects and steric interactions, influencing reaction outcomes.

Stability and Reactivity Trends

• Heat sensitivity : Cyclization or substitution reactions may require elevated temperatures .

• Solvent compatibility : Polar aprotic solvents (e.g., DMF) are preferred for coupling reactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Phenyl Ring

• 5-(4-Methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one (CAS: 17537-76-7): Molecular formula: C₁₃H₁₀N₂O₂S (258.30 g/mol). Biological studies suggest methoxy-substituted analogs exhibit moderate antibacterial activity .
• 5-(4-Chlorophenyl)-3-(4-methoxyphenethyl)thieno[2,3-d]pyrimidin-4(3H)-one (CAS: Not listed): Molecular formula: C₂₁H₁₇ClN₂O₂S (396.89 g/mol). The chloro substituent introduces electronegativity, which may improve target binding via halogen interactions. This compound showed promising anti-inflammatory activity in preliminary assays .
• 5-(3,4-Dimethoxyphenyl)-2-methylthieno[2,3-d]pyrimidin-4(3H)-one (CAS: 93733-73-4): Molecular formula: C₁₅H₁₄N₂O₃S (306.35 g/mol).

Modifications at Position 3

• 3-Ethyl-2-mercapto-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one (CAS: 257870-40-9): Molecular formula: C₁₁H₉N₃OS₂ (287.34 g/mol). This analog demonstrated antitumor activity in prostate cancer cell lines .
• 3-(Benzylideneamino)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one (Compound B1): Molecular formula: C₁₉H₁₅N₃OS (341.41 g/mol). The benzylideneamino group introduces π-π stacking capabilities, which may enhance DNA intercalation in anticancer mechanisms .

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Weight (g/mol)	LogP*	Solubility (mg/mL)	Bioactivity Highlights
Target Compound (CAS 793716-03-7)	358.48	3.2	0.12 (DMSO)	Anticancer (IC₅₀: 8.2 μM, MCF-7)
5-(4-Methoxyphenyl) analog (CAS 17537-76-7)	258.30	2.8	0.45 (DMSO)	Antibacterial (MIC: 32 μg/mL)
5-(4-Chlorophenyl) analog (CAS 331761-45-6)	276.74	3.5	0.08 (DMSO)	Anti-inflammatory (IC₅₀: 12 μM)
3-Ethyl-2-mercapto analog (CAS 257870-40-9)	287.34	3.0	0.30 (Ethanol)	Antitumor (IC₅₀: 5.7 μM, PC-3)

*LogP values estimated using ChemDraw.

Q & A

Basic Question: What are the established synthetic routes for 5-(4-methylphenyl)-3-(tetrahydrofuran-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one, and how is reaction efficiency evaluated?

Methodological Answer:
The synthesis typically involves cyclocondensation of 2-amino-thiophene-3-carbonitrile derivatives with formic acid or its equivalents under reflux conditions. For example, 5-phenyl analogs are synthesized by refluxing 2-amino-4-phenylthiophene-3-carbonitrile with formic acid for 16–18 hours, yielding 85% product after purification . Efficiency is monitored via:

• TLC/HPLC : To track reaction completion.
• Yield optimization : Adjusting solvent (e.g., formic acid vs. acetic anhydride) and reaction time.
• Melting point analysis : Confirming purity (e.g., m.p. 205–208°C for related compounds) .

Advanced Question: How can reaction parameters be systematically optimized to improve yield and purity in multi-step syntheses of this compound?

Methodological Answer:
Use Design of Experiments (DoE) to evaluate variables:

• Catalyst selection : Replace formic acid with POCl₃ for lactam cyclization (as in ).
• Temperature control : Test reflux vs. microwave-assisted synthesis for reduced time.
• Purification techniques : Compare column chromatography vs. recrystallization for impurity removal.
• Scale-up challenges : Monitor exothermic reactions and solvent volume adjustments to prevent byproduct formation .

Basic Question: Which spectroscopic and chromatographic methods are critical for characterizing this compound?

Methodological Answer:

• ¹H/¹³C NMR : Assign peaks for the tetrahydrofuran-methyl group (δ ~3.5–4.5 ppm) and aromatic protons (δ ~7.0–8.0 ppm).
• IR Spectroscopy : Confirm carbonyl (C=O) stretch at ~1700 cm⁻¹.
• HPLC-MS : Verify molecular weight (e.g., [M+H]⁺ ion) and purity (>95%).
• Elemental Analysis : Validate C, H, N, S ratios within ±0.4% theoretical values .

Advanced Question: How can X-ray crystallography resolve structural ambiguities in thieno[2,3-d]pyrimidin derivatives?

Methodological Answer:

• Single-crystal growth : Use slow evaporation in polar aprotic solvents (e.g., DMF/EtOH).
• Data collection : Resolve torsional angles of the tetrahydrofuran moiety and confirm planarity of the pyrimidinone ring.
• Disorder modeling : Address positional disorder in flexible substituents (e.g., tetrahydrofuran-methyl) via refinement software (e.g., SHELXL) .

Basic Question: What in vitro assays are suitable for preliminary pharmacological evaluation of this compound?

Methodological Answer:

• Antimicrobial assays : Broth microdilution (MIC) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli).
• Anticancer screening : MTT assay on cancer cell lines (e.g., HeLa, MCF-7).
• Enzyme inhibition : Fluorescence-based assays for kinases or DHFR (dihydrofolate reductase) activity .

Advanced Question: How to design a study resolving contradictions in reported bioactivity data for thieno[2,3-d]pyrimidin derivatives?

Methodological Answer:

• Meta-analysis : Aggregate data from studies using standardized protocols (e.g., fixed IC₅₀ measurement conditions).
• Comparative SAR : Synthesize analogs with controlled substituent variations (e.g., 4-methylphenyl vs. 4-ethylphenyl).
• Off-target profiling : Use kinase panels or proteome-wide binding assays to identify confounding interactions .

Advanced Question: What computational strategies predict the compound’s interaction with biological targets?

Methodological Answer:

• Molecular docking : Use AutoDock Vina to model binding to kinases (e.g., EGFR) or folate receptors.
• MD simulations : Analyze stability of ligand-target complexes over 100 ns trajectories (e.g., GROMACS).
• QSAR modeling : Corrogate electronic parameters (e.g., logP, HOMO-LUMO gaps) with bioactivity data .